BE“GHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for 3-
Bromo-1,2-propanediol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Bromo-1,2-propanediol

Cat. No.: B131886

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides immediate, essential safety and logistical
information for the handling of 3-Bromo-1,2-propanediol (CAS No. 4704-77-2), including
personal protective equipment (PPE), procedural guidance for safe operations, and disposal
plans.

Hazard Summary: 3-Bromo-1,2-propanediol is considered a hazardous chemical that can
cause severe skin burns, eye damage, and respiratory irritation.[1] It is crucial to avoid contact
with eyes, skin, and clothing, and to prevent inhalation of any vapors, mists, or gases.[2]

Personal Protective Equipment (PPE)

To ensure the safety of laboratory personnel, the following personal protective equipment is
mandatory when handling 3-Bromo-1,2-propanediol:
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PPE Category Item

Specification

Chemical Safety Goggles or

Eye and Face Protection _
Faceshield

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[2]

Hand Protection Chemical-resistant Gloves

Wear appropriate protective
gloves to prevent skin
exposure.[1][2] Always inspect

gloves before use.

Skin Protection Protective Clothing

Wear appropriate protective
clothing to prevent skin
exposure.[1][2] A lab coat or
impervious clothing is

recommended.[3]

Respiratory Protection Respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced.[1]
A type ABEK (EN14387)
respirator filter is also
suggested. Work should be
conducted in a chemical fume
hood.[3]

Safe Handling and Storage

Engineering Controls: Facilities storing or utilizing this material should be equipped with an

eyewash station and a safety shower.[2] Use adequate ventilation to keep airborne

concentrations low.[2]

Handling Procedures:

e Avoid breathing dust, vapor, mist, or gas.[2]
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Avoid contact with eyes, skin, and clothing.[2]

Keep the container tightly closed when not in use.[2]

Use only in a well-ventilated area or outdoors.[1]

Wash hands and any exposed skin thoroughly after handling.[1]

Contaminated work clothing should not be allowed out of the workplace.[4]
Storage Conditions:

o Store in a tightly closed container.[2]

e Keep in a cool, dry, and well-ventilated area.[1][2]

» For product quality, refrigeration is recommended (store below 4°C/39°F).[1][2]

o Store away from incompatible materials such as strong oxidizing agents, acid anhydrides,
and acid chlorides.[1][2]

e Protect from light.[1]

Spill Management and Disposal

Spill Response: In the event of a spill, immediate and appropriate action is necessary to
prevent exposure and environmental contamination.

Click to download full resolution via product page

Figure 1. Workflow for handling a 3-Bromo-1,2-propanediol spill.
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Disposal Plan: Dispose of 3-Bromo-1,2-propanediol and any contaminated materials in

accordance with federal, state, and local environmental control regulations.[2] This chemical

should be treated as hazardous waste.[5] Do not allow the material to contaminate ground

water systems.[1]

First-Aid Measures

In case of exposure to 3-Bromo-1,2-propanediol, immediate medical attention is required.[1]

Exposure Route

First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[2] Remove contact
lenses if present and easy to do.[1] Continue

rinsing and seek immediate medical attention.[1]

[2]

Skin Contact

Get medical aid.[2] Immediately flush skin with
plenty of water for at least 15 minutes while
removing all contaminated clothing and shoes.

[1][2] Wash contaminated clothing before reuse.

[1](2]

Inhalation

Remove from exposure and move to fresh air
immediately.[2] If breathing is difficult, give
oxygen.[1][2] If breathing has ceased, apply
artificial respiration using a suitable mechanical
device such as a bag and a mask; do not use
mouth-to-mouth resuscitation.[2] Get medical
aid.[2]

Ingestion

Do NOT induce vomiting.[1][2] If the person is
conscious and alert, rinse their mouth and drink
2-4 cupfuls of milk or water.[2] Never give
anything by mouth to an unconscious person.[2]

Seek immediate medical attention.[2]

Note to Physician: Treat symptomatically and supportively.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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